Cas no 2238820-25-0 (Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester
• CAS No: 2238820-25-0
• MF: C₁₁H₁₆BrN₃O₃
• MW: 318.167041778564
• CID: 6809642
• PubChem ID: 138579783
• Update Time: 2025-03-21

Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2238820-25-0
• SCHEMBL20938362
• TERT-BUTYL (3-BROMO-6,7-DIHYDRO-5H-PYRAZOLO[5,1-B][1,3]OXAZIN-6-YL)CARBAMATE
• AT10078
• Carbamic acid, N-(3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazin-6-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16BrN3O3/c1-11(2,3)18-10(16)14-7-5-15-9(17-6-7)8(12)4-13-15/h4,7H,5-6H2,1-3H3,(H,14,16)
• InChI Key： UPDCDBDXHDPRGG-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1OCC(C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 317.03750Da
• Monoisotopic Mass: 317.03750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.4Ų